2-(4-Phenoxyphenoxy)ethyl Thiocyanate
2-(4-Phenoxyphenoxy)ethyl Thiocyanate
WC-9 is a squalene synthase (SQS) inhibitor that acts by binding to TcSQS and HsSQS.
Brand Name:
Vulcanchem
CAS No.:
205381-53-9
VCID:
VC0547127
InChI:
InChI=1S/C15H13NO2S/c16-12-19-11-10-17-13-6-8-15(9-7-13)18-14-4-2-1-3-5-14/h1-9H,10-11H2
SMILES:
C1=CC=C(C=C1)OC2=CC=C(C=C2)OCCSC#N
Molecular Formula:
C15H13NO2S
Molecular Weight:
271.3 g/mol
2-(4-Phenoxyphenoxy)ethyl Thiocyanate
CAS No.: 205381-53-9
Cat. No.: VC0547127
Molecular Formula: C15H13NO2S
Molecular Weight: 271.3 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | WC-9 is a squalene synthase (SQS) inhibitor that acts by binding to TcSQS and HsSQS. |
|---|---|
| CAS No. | 205381-53-9 |
| Molecular Formula | C15H13NO2S |
| Molecular Weight | 271.3 g/mol |
| IUPAC Name | 2-(4-phenoxyphenoxy)ethyl thiocyanate |
| Standard InChI | InChI=1S/C15H13NO2S/c16-12-19-11-10-17-13-6-8-15(9-7-13)18-14-4-2-1-3-5-14/h1-9H,10-11H2 |
| Standard InChI Key | YQZHGQYIMXWEHI-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)OC2=CC=C(C=C2)OCCSC#N |
| Canonical SMILES | C1=CC=C(C=C1)OC2=CC=C(C=C2)OCCSC#N |
| Appearance | Solid powder |
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